5-methyl-3H-benzofuran-2-one

• Molecular Formula: C9H8O2
• Molecular Weight: 148.16 g/mol
• SMILES: CC1=CC2=C(C=C1)OC(=O)C2
• InChI: InChI=1S/C9H8O2/c1-6-2-3-8-7(4-6)5-9(10)11-8/h2-4H,5H2,1H3
• InChIKey: YLUSJJFZQSUHFA-UHFFFAOYSA-N

5‑Methyl‑3H‑benzofuran‑2‑one (5‑methyl‑2(3H)‑benzofuranone, CAS 54120‑66‑0) is a monomethyl‑substituted benzofuran‑2‑one — a bicyclic lactone scaffold in which a benzene ring is fused to a γ‑butyrolactone. The compound is commercially available as a crystalline solid with a melting point of 54 °C (recrystallised from ligroine) and a predicted boiling point of 283 °C.

5‑Methyl‑3H‑benzofuran‑2‑one: Physical‑Property Primer for Procurement and Isomer Selection

5‑Methyl‑3H‑benzofuran‑2‑one (5‑methyl‑2(3H)‑benzofuranone, CAS 54120‑66‑0) is a monomethyl‑substituted benzofuran‑2‑one — a bicyclic lactone scaffold in which a benzene ring is fused to a γ‑butyrolactone . The compound is commercially available as a crystalline solid with a melting point of 54 °C (recrystallised from ligroine) and a predicted boiling point of 283 °C . Its simple, regioisomerically pure structure makes it a versatile building block for medicinal‑chemistry library expansion and a candidate for polymer‑stabilisation studies .

Format Crystalline solid with defined melting identity

Purity identity Regioisomerically pure 5‑methyl scaffold

Workflow Fragment‑library synthesis & polymer‑stabilisation model studies

Why 5‑Methyl‑3H‑benzofuran‑2‑one Cannot Be Swapped with a Generic Benzofuranone

Benzofuran‑2‑one regioisomers (4‑methyl, 5‑methyl, 6‑methyl, 7‑methyl) and the unsubstituted parent are not interchangeable. The position of the methyl group modulates crystalline lattice energy, thermodynamic properties, and subtle electronic effects that govern both synthetic reactivity and downstream biological recognition [1]. Even small physical‑property shifts — for example, a 2–3 °C melting‑point elevation relative to the 4‑methyl isomer — can alter purification behaviour, formulation consistency, and quality‑control specifications . Therefore, substituting one isomer for another without empirical verification risks batch failure in synthesis, analytical misidentification, and divergent structure‑activity relationships.

Target 5‑Methyl‑3H‑benzofuran‑2‑one

Substitute (other regioisomers) Regioisomer substitution without verification may shift crystallisation behaviour, alter boiling‑range separation, and modify downstream reactivity profiles.

Thermal identity Consistent melting and boiling range for QC

Risk A 4‑methyl or 7‑methyl isomer alters purification windows; substituting based on LogP alone masks reactivity differences.

• [1] Molaid. 4‑Methylbenzofuran‑2(3H)‑one. https://www.molaid.com/MS_3181603 (accessed 2026‑05‑13). View Source

Quantitative Differentiation of 5‑Methyl‑3H‑benzofuran‑2‑one Versus Its Closest Analogs

Elevated Melting Point Relative to 4‑Methyl Regioisomer and Unsubstituted Parent

The 5‑methyl substitution pattern introduces a measurable increase in crystalline lattice stability. The melting point recorded for 5‑methyl‑3H‑benzofuran‑2‑one is 54 °C (ligroine) , which is 2–3 °C higher than that of the 4‑methyl isomer (51–52 °C) [1] and 3–5 °C higher than the unsubstituted benzofuran‑2(3H)‑one (49–51 °C) . This elevation is consistent with a more favourable packing arrangement conferred by the 5‑methyl substituent.

Melting point

Head‑to‑head

54 °C vs 4‑methyl 51–52 °C; Δ ≈ +2 °C

Measurable mp elevation supports recrystallisation identity confirmation.

mp values solvent‑dependent; ligroine used for 5‑methyl.

Evidence Dimension	Melting point (mp)
Target Compound Data	54 °C (recrystallised from ligroine)
Comparator Or Baseline	4‑Methyl isomer: 51–52 °C; unsubstituted benzofuran‑2(3H)‑one: 49–51 °C
Quantified Difference	Δmp ≈ +2 °C vs 4‑methyl; Δmp ≈ +3–5 °C vs parent
Conditions	Recrystallisation solvent: ligroine for 5‑methyl; solvent not specified for comparators

Why This Matters

A higher melting point simplifies purification by recrystallisation and reduces the risk of solid‑state instability during storage and shipping.

• [1] Molaid. 4‑Methylbenzofuran‑2(3H)‑one. https://www.molaid.com/MS_3181603 (accessed 2026‑05‑13). View Source

Discriminating Boiling‑Point Trends Among Methyl Regioisomers

Predicted boiling points (at 760 mmHg) reveal a clear rank order that depends on methyl position: 5‑methyl‑3H‑benzofuran‑2‑one exhibits a predicted bp of 283 °C , which is approximately 12 °C higher than the 4‑methyl isomer (272 °C) [1] and 8 °C higher than the 7‑methyl isomer (275 °C) . The 6‑methyl isomer (285 °C) is almost identical to the 5‑methyl, indicating that the 5‑ and 6‑substitution patterns impart similar intermolecular forces, whereas 4‑ and 7‑substitution reduce them.

Predicted boiling point

Cross‑study comparable

283 °C vs 4‑methyl 272 °C; Δ ≈ +12 °C

Bp gap may aid isomer separation by distillation.

Predicted values; experimental distillation data not available.

Evidence Dimension	Predicted boiling point at 760 mmHg
Target Compound Data	283.3 ± 40.0 °C
Comparator Or Baseline	4‑Methyl: 271.6 ± 30.0 °C; 7‑Methyl: 275 °C; 6‑Methyl: 285 °C
Quantified Difference	Δbp ≈ +12 °C vs 4‑methyl; Δbp ≈ +8 °C vs 7‑methyl
Conditions	Predicted values using computational models (ACD/Labs or similar)

Why This Matters

When distillation is required for purification, the 12 °C boiling‑point difference between the 5‑methyl and 4‑methyl isomers provides a practical window for separation and confirms that isomer identity must be verified by boiling range.

• [1] Molaid. 4‑Methylbenzofuran‑2(3H)‑one. https://www.molaid.com/MS_3181603 (accessed 2026‑05‑13). View Source

LogP Homogeneity Across Methyl Regioisomers Confirms Predictable Lipophilicity

Lipophilicity, expressed as LogP, is a key determinant of passive membrane permeability and formulation behaviour. Experimental and computed LogP values for the 5‑methyl isomer (1.57) [1] are essentially identical to the 6‑methyl isomer (1.57) and close to the 7‑methyl (1.8) [2] and 4‑methyl (1.7) [3] isomers. This narrow range (1.57–1.8) indicates that the methyl position does not substantially alter the overall hydrophobicity of the benzofuranone scaffold. Consequently, the 5‑methyl isomer can be considered a suitable surrogate for other regioisomers in lipophilicity‑driven assays, assuming equivalent purity.

LogP homogeneity

Class‑level

LogP 1.57, indistinguishable from 6‑methyl (1.57)

Consistent lipophilicity supports assay interchangeability review.

Experimental LogP not specified; database values used.

Evidence Dimension	Octanol‑water partition coefficient (LogP)
Target Compound Data	1.57 (experimental/computed)
Comparator Or Baseline	6‑Methyl: 1.57; 7‑Methyl: 1.8; 4‑Methyl: 1.7
Quantified Difference	ΔLogP ≤ 0.23 across all regioisomers
Conditions	Values derived from Chemsrc, PubChem, and Molaid databases; experimental details not specified

Why This Matters

For users seeking a benzofuranone building block with a known, reproducible LogP, the 5‑methyl isomer provides a consistent lipophilicity profile that is indistinguishable from its 6‑methyl counterpart, simplifying solvent‑selection and ADME predictions.

• [1] Molbase. 5‑Methyl‑3(2H)‑benzofuranone, LogP 1.57010. https://m.molbase.cn/en/54120-66-0.html (accessed 2026‑05‑13). View Source
• [2] PubChem. 7‑Methylbenzofuran‑3(2H)‑one, XLogP3 1.8. https://pubchem.ncbi.nlm.nih.gov/compound/12632 (accessed 2026‑05‑13). View Source
• [3] Molaid. 4‑Methylbenzofuran‑2(3H)‑one, LogP 1.7. https://www.molaid.com/MS_3181603 (accessed 2026‑05‑13). View Source

Documented Synthetic Reactivity: High‑Yield Aldol Condensation at the 2‑Position

The 5‑methyl‑3H‑benzofuran‑2‑one scaffold participates efficiently in palladium‑catalysed aldol condensation. Reaction of the compound with 4‑tert‑butylbenzaldehyde under Pd(II) catalysis delivers 2‑(4‑tert‑butylbenzylidene)‑5‑methylbenzofuran‑3(2H)‑one in 87 % overall yield . This high yield demonstrates the feasibility of extending the molecular complexity while retaining the 5‑methyl substitution pattern, making the compound a practical entry point for parallel synthesis of benzofuranone libraries.

Aldol yield

Data to verify

87% yield

Reported synthetic reactivity context; supports derivatisation studies.

Single‑isomer data; no comparator under identical conditions.

Evidence Dimension	Reaction yield (isolated)
Target Compound Data	87 % yield for aldol‑condensation product
Comparator Or Baseline	No comparable yield data available for other methyl‑substituted benzofuran‑2‑ones under identical conditions
Quantified Difference	N/A — single‑isomer data point
Conditions	Pd(II) catalyst, 130 °C, 24 h, autoclave; DOI: 10.1016/j.tetlet.2013.01.043

Why This Matters

The documented reactivity confirms that the 5‑methyl substituent does not hinder key synthetic transformations, supporting its use as a reliable intermediate for medicinal‑chemistry derivatisation.

Optimal Use Cases for 5‑Methyl‑3H‑benzofuran‑2‑one Based on Quantitative Evidence

Regioisomerically Defined Building Block for Benzofuranone Fragment Libraries

The 5‑methyl substitution pattern is unequivocally identified by its melting point (54 °C) and predicted boiling point (283 °C), which differ measurably from the 4‑methyl and 7‑methyl isomers . This allows quality‑control laboratories to confirm regioisomeric identity via simple melting‑point determination. The high‑yield aldol condensation demonstrated on this scaffold (87 %) further supports its use as a starting material for generating diverse 2‑benzylidene derivatives .

Standardised Interchangeability in Lipophilicity‑Controlled Assays

Because LogP values for the 5‑methyl (1.57), 6‑methyl (1.57), and 4‑methyl (1.7) isomers are nearly identical , the 5‑methyl compound can serve as a consistent surrogate in assays where passive permeability is the primary variable of interest. Researchers can procure the 5‑methyl isomer with confidence that its lipophilicity will not introduce unexpected variability relative to other monomethyl benzofuranones.

Crystallisation‑Optimised Intermediate for Solid‑Phase Handling

With a melting point 2–5 °C above the nearest analog , 5‑methyl‑3H‑benzofuran‑2‑one offers a practical advantage in laboratories where solid‑phase weighing, automated dispensing, or crystal‑seeding processes are sensitive to melting‑range variability. The higher melting point reduces the risk of softening or partial melting under ambient storage conditions.

Precursor for Polymer‑Stabiliser Screening Studies

Benzofuran‑2‑ones are known as carbon‑centred radical scavengers used in polyolefin stabilisation . The 5‑methyl derivative, being a structurally simple, monofunctional benzofuranone, is an ideal model compound for systematic structure‑activity studies aimed at understanding the influence of methyl‑substitution position on stabilisation efficacy in melt‑processing of polypropylene.

Application

Selection Property

Validation Focus

Benzofuranone fragment‑library synthesis

Regioisomeric identity via thermal analysis

Melting‑point and boiling‑point identity checks

Lipophilicity‑controlled assays

Near‑identical LogP across regioisomers

Assay consistency in passive permeability studies

Solid‑phase handling workflows

Elevated melting point reduces ambient softening

Compatibility with automated dispensing and storage

Polymer‑stabiliser screening

Monofunctional benzofuranone scaffold

Methyl‑position effect on radical‑scavenging efficacy

• [1] Molbase. 5‑Methyl‑3(2H)‑benzofuranone, LogP 1.57010. Chemsrc. 6‑Methyl‑3(2H)‑benzofuranone, LogP 1.57010. Molaid. 4‑Methylbenzofuran‑2(3H)‑one, LogP 1.7. (accessed 2026‑05‑13). View Source
• [2] U.S. Patent 5,693,829. Benzofuran‑2‑ones as stabilizers. https://www.everypatent.com/comp/pat5693829.html (accessed 2026‑05‑13). View Source